Cas no 2490-17-7 (Octadecanoic acid,14-methyl-, methyl ester)

• Product Name: Octadecanoic acid,14-methyl-, methyl ester
• CAS No: 2490-17-7
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 251499
• PubChem ID: 628441
• Update Time: 2025-04-19

Octadecanoic acid,14-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,14-methyl-, methyl ester
• Methyl 14-methyloctadecanoate
• Methyl 14-methyloctadecanoate #
• Octadecanoic acid, 14-methyl-, methyl ester
• 2490-17-7
• DFYYJXKPWJCVLX-UHFFFAOYSA-N
• DTXSID20347944

• Inchi： 1S/C20H40O2/c1-4-5-16-19(2)17-14-12-10-8-6-7-9-11-13-15-18-20(21)22-3/h19H,4-18H2,1-3H3
• InChI Key： DFYYJXKPWJCVLX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCC(C)CCCC)=O

Computed Properties

• Exact Mass: 312.302830514g/mol
• Monoisotopic Mass: 312.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters